Cas no 2034586-22-4 (2-(2-methylphenoxy)-N-{pyrazolo1,5-apyridin-5-yl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{pyrazolo1,5-apyridin-5-yl}acetamide
• CAS No: 2034586-22-4
• MF: C₁₆H₁₅N₃O₂
• MW: 281.3092
• CID: 5353915
• Update Time: 2025-10-29

2-(2-methylphenoxy)-N-{pyrazolo1,5-apyridin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-pyrazolo[1,5-a]pyridin-5-ylacetamide
• N-(pyrazolo[1,5-a]pyridin-5-yl)-2-(o-tolyloxy)acetamide
• 2-(2-methylphenoxy)-N-{pyrazolo1,5-apyridin-5-yl}acetamide

• Inchi： 1S/C16H15N3O2/c1-12-4-2-3-5-15(12)21-11-16(20)18-13-7-9-19-14(10-13)6-8-17-19/h2-10H,11H2,1H3,(H,18,20)
• InChI Key： FAMWRCGEZXHSAS-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C(N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H])=O)C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6

Additional information on 2-(2-methylphenoxy)-N-{pyrazolo1,5-apyridin-5-yl}acetamide

2-(2-Methylphenoxy)-N-{Pyrazolo[1,5-a]pyridin-5-yl}acetamide: A Comprehensive Overview

2-(2-Methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034586-22-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its mechanisms of action and therapeutic applications.

The molecular structure of 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide is composed of a pyrazolo[1,5-a]pyridine core linked to a 2-methylphenoxy group via an acetamide moiety. The pyrazolo[1,5-a]pyridine scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The 2-methylphenoxy group adds further complexity and potentially enhances the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study conducted by a team at the University of California, the compound was evaluated for its anti-cancer properties. The results showed that 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for cancer therapeutics, as it minimizes side effects associated with conventional chemotherapy.

The neuroprotective potential of 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide has also been explored. A study published in the Journal of Neurochemistry in 2023 reported that the compound significantly reduced neuronal damage and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and inhibit neuroinflammation.

The pharmacokinetic properties of 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide have been investigated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicology studies have indicated that 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide is well-tolerated at therapeutic doses. However, further extensive safety assessments are necessary to ensure its long-term safety profile before it can be advanced to human trials.

The synthesis of 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound on a larger scale, paving the way for its broader application in research and development.

In conclusion, 2-(2-methylphenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034586-22-4) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available, this compound may play a significant role in advancing treatments for inflammatory diseases, cancer, and neurodegenerative disorders.